(2S)-Pyrrolidin-2-ylmethanesulfonamide

• IUPAC Name: [(2S)-pyrrolidin-2-yl]methanesulfonamide
• InChI: InChI=1S/C5H12N2O2S/c6-10(8,9)4-5-2-1-3-7-5/h5,7H,1-4H2,(H2,6,8,9)/t5-/m0/s1
• InChI Key: RSPRMRVYZCSKLD-YFKPBYRVSA-N
• Canonical SMILES: C1CC(NC1)CS(=O)(=O)N
• Isomeric SMILES: C1C[C@H](NC1)CS(=O)(=O)N
• Molecular Formula: C5H12N2O2S
• Molecular Weight: 164.23 g/mol

Description

(2S)-Pyrrolidin-2-ylmethanesulfonamide, also known as PMSA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. PMSA is a sulfonamide derivative that is widely used in the synthesis of various pharmaceuticals and biologically active compounds. In

Scientific Research Applications

Catalytic Applications in Stereoselective Synthesis

(Singh et al., 2013) described the use of a derivative of (2S)-Pyrrolidin-2-ylmethanesulfonamide as an efficient organocatalyst for the asymmetric Michael addition of cyclohexanone and cyclopentanone to β-nitrostyrenes, achieving high yield and excellent stereoselectivity. This showcases the compound's role in facilitating the synthesis of γ-nitro carbonyl compounds.

Role in Cationic Cyclisations and Formation of Polycyclic Systems

(Haskins & Knight, 2002) highlighted the capability of sulfonamides, including derivatives of (2S)-Pyrrolidin-2-ylmethanesulfonamide, as novel terminators of cationic cyclisations, leading to the preferential formation of pyrrolidines and polycyclic systems over other potential products.

Contributions to the Synthesis of Nitrogen-containing Heterocycles

(Declerck et al., 2007) compared the use of different protecting groups in the preparation of nitrogen-containing five-membered rings, where derivatives of (2S)-Pyrrolidin-2-ylmethanesulfonamide were utilized to achieve high diastereoselectivity in the synthesis of pyrrolidines.

Development of Enantio- and Diastereoselective Michael Addition Reactions

(Wang et al., 2006) demonstrated the effectiveness of chiral (S)-pyrrolidine trifluoromethanesulfonamide in catalyzing Michael addition reactions of aldehydes and ketones with nitroolefins, achieving high levels of enantioselectivity and diastereoselectivity. This illustrates the compound's utility in synthesizing compounds with specific stereochemical configurations.

Advanced Synthetic Methods for Bicyclic Skeletons

(Cao et al., 2007) developed an enantioselective formal [3+3] annulation reaction employing a derivative of (2S)-Pyrrolidin-2-ylmethanesulfonamide, which allowed for the direct construction of bicyclic skeletons with multiple stereogenic centers, showcasing advanced applications in complex molecular synthesis.